Cas no 852132-57-1 (8-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro4.5decane)

• Product Name: 8-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro4.5decane
• CAS No: 852132-57-1
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 5555508
• Update Time: 2025-06-03

8-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• Methanone, 1,4-dioxa-8-azaspiro[4.5]dec-8-yl(3-methyl-6-phenylimidazo[2,1-b]thiazol-2-yl)-
• 8-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro4.5decane

• Inchi： 1S/C20H21N3O3S/c1-14-17(18(24)22-9-7-20(8-10-22)25-11-12-26-20)27-19-21-16(13-23(14)19)15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3
• InChI Key： JAGHIRSSOXFDRX-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCO2)CC1)(C1SC2=NC(C3=CC=CC=C3)=CN2C=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 8-{3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro4.5decane

Compound CAS No 852132-57-1: 8-{3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane

The compound with CAS No 852132-57-1, named 8-{3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane, is a complex organic molecule with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a decanediyl group and an imidazo[2,1-b]thiazole moiety, creating a highly functionalized framework.

The imidazo[2,1-b]thiazole ring system is a heterocyclic structure that combines nitrogen and sulfur atoms, contributing to the compound's stability and reactivity. The presence of a methyl group at position 3 and a phenyl group at position 6 further enhances the molecule's versatility. These substituents play a crucial role in modulating the electronic properties of the compound, making it suitable for various applications in medicinal chemistry and materials science.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. The synthesis involves a multi-step process that includes the formation of the spiro ring through nucleophilic substitution reactions and subsequent functionalization of the imidazo[2,1-b]thiazole moiety.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its unique electronic properties make it a candidate for applications in optoelectronics and sensor technologies.

The spiro structure of this compound is particularly interesting due to its ability to create steric hindrance while maintaining flexibility. This feature is advantageous in drug design, where maintaining bioavailability while targeting specific receptors is critical. Recent computational studies have highlighted the compound's ability to interact with key residues in protein binding sites, further supporting its potential as a lead compound in drug discovery.

In terms of environmental impact, researchers have evaluated the compound's biodegradability and toxicity profiles. Initial results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental fate and potential risks.

The development of efficient synthetic routes for this compound remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts are aligned with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 8-{3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carbonyl}-1,4-dioxa-8-azaspiro[4.5]decane (CAS No 852132-57-1) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its full potential, this compound is poised to make meaningful contributions across multiple scientific disciplines.